4-Chlorobenzhydrylamine hydrochloride

Description

4-Chlorobenzhydrylamine hydrochloride is a chemical compound with the molecular formula ClC6H4CH(C6H5)NH2 · HCl. It appears as a white to off-white powder or crystalline solid and has a molecular weight of 254.16 g/mol. This compound is known for its applications in chemistry, biology, and medicine. Specifically, it serves as a chemical precursor in synthesizing pharmaceuticals .

One of the most notable applications of 4-Chlorobenzhydrylamine hydrochloride is its role as an intermediate in the synthesis of levocetirizine, a widely used antihistamine for treating allergic rhinitis and chronic urticaria. The synthesis involves several steps where 4-chlorobenzhydrylamine is converted into levocetirizine through a series of chemical reactions. Recent studies have focused on the chiral resolution of 4-chlorobenzhydrylamine to obtain optically pure isomers, which are crucial for the efficacy and safety of chiral drugs. A method utilizing L-(+)-tartaric acid as a resolving agent has been developed, providing high yields and allowing for the recycling of solvents used in the process.

In terms of similar compounds, 4-Chlorobenzhydrylamine hydrochloride can be compared to compounds like 4-Chlorobenzylamine and 4-Chlorophenylhydrazine hydrochloride. 4-Chlorobenzylamine is similar in structure but lacks the benzhydrylamine moiety, while 4-Chlorophenylhydrazine hydrochloride contains a hydrazine group instead of the benzhydrylamine group. These compounds share some chemical properties but differ in their specific applications and reactivity, highlighting the uniqueness of 4-Chlorobenzhydrylamine hydrochloride in its specific uses and reactions.

• CAS No.: 5267-39-0
• Product Name: 4-Chlorobenzhydrylamine hydrochloride
• Molecular Formula: C13H13Cl2N
• Molecular Weight: 254.15 g/mol
• IUPAC Name: (4-chlorophenyl)-phenylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C13H12ClN.ClH/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10;/h1-9,13H,15H2;1H
• Standard InChIKey: UHPRBUXOILBKFH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N.Cl
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N.Cl
• Appearance: white to off-white crystalline powder
• Purity: > 95%
• Synonyms: 4-Chloro-α-phenylbenzenemethanamine
• PubChem Compound: 16219096
• Last Modified: Aug 15 2023